Cas no 1505935-87-4 (1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1505935-87-4
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 6032158
• PubChem ID: 81709350
• Update Time: 2025-06-08

1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1505935-87-4
• AKOS020289558
• EN300-1145775
• 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C11H9BrN2O2/c1-7-3-2-4-9(10(7)12)14-6-5-8(13-14)11(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： YPWGEEWAEUKJKS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC=CC=1N1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 279.98474g/mol
• Monoisotopic Mass: 279.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid

1-(2-Bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic Acid: An Overview of a Promising Compound (CAS No. 1505935-87-4)

1-(2-Bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1505935-87-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid consists of a pyrazole ring attached to a substituted benzene ring via a carbon atom. The presence of the bromine and methyl groups on the benzene ring imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the multifaceted biological activities of 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in various inflammatory diseases.

Furthermore, 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid has shown promising antiproliferative effects against several cancer cell lines. In particular, it has been found to induce apoptosis in human colon cancer cells by modulating key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that this compound could be a valuable lead for the development of new anticancer drugs.

In addition to its anti-inflammatory and antiproliferative properties, 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid has also been investigated for its potential as an antimicrobial agent. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for addressing the growing problem of antibiotic resistance.

The pharmacokinetic properties of 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid have also been studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effective delivery and action in vivo.

To further explore the therapeutic potential of 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid, ongoing clinical trials are being conducted to assess its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and its potential applications in treating various diseases.

In conclusion, 1-(2-bromo-3-methylphenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1505935-87-4) is a promising compound with diverse biological activities. Its anti-inflammatory, antiproliferative, and antimicrobial properties make it a valuable candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is anticipated that this compound will contribute significantly to the advancement of medicinal chemistry and drug discovery.